Cas no 2174002-06-1 (3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2174002-06-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5174432
• PubChem ID: 72207478
• Update Time: 2025-11-01

3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride
• cis-3-amino-1-methylcyclobutanecarboxylic acid hydrochloride
• TRANS-3-AMINO-1-METHYLCYCLOBUTANECARBOXYLIC ACID HYDROCHLORIDE
• cis-3-Amino-1-methylcyclobutanecarboxylic acid HCl
• trans-3-Amino-1-methylcyclobutanecarboxylic acid HCl
• 3-amino-1-methylcyclobutane-1-carboxylic acid;hydrochloride
• trans-3-Amino-1-methylcyclobutane-carboxylic acid hydrochloride
• cis-3-Amino-1-methylcyclobutane-1-carboxylic aci

• Inchi： 1S/C6H11NO2.ClH/c1-6(5(8)9)2-4(7)3-6;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： MOTVVKJYPXKJDW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C)CC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride

Comprehensive Overview of 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 2174002-06-1)

3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 2174002-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutane ring structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and medicinal chemistry applications.

The growing interest in cyclobutane derivatives stems from their potential in addressing modern therapeutic challenges, such as targeted drug delivery and enzyme inhibition. Researchers are increasingly exploring 3-amino-1-methylcyclobutane-1-carboxylic acid for its role in designing novel small-molecule inhibitors, a hot topic in oncology and neurology. Its structural rigidity, conferred by the cyclobutane backbone, offers advantages in molecular stability and binding affinity—key factors in optimizing drug efficacy.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict the behavior of constrained ring systems. Recent publications highlight its utility in machine learning-assisted synthesis, where algorithms optimize reaction pathways for higher yields. Such innovations align with industry demands for sustainable and cost-effective production methods, a frequent search query among chemists and pharmacologists.

From a synthetic perspective, the carboxylic acid and amino functional groups in 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride enable versatile derivatization. This adaptability is crucial for developing peptide mimetics or proteolysis-targeting chimeras (PROTACs), both trending topics in degenerative disease research. Analytical techniques like NMR spectroscopy and HPLC-MS are routinely employed to validate its purity, addressing another common user concern about quality control in fine chemicals.

Environmental and regulatory considerations further underscore its relevance. As the pharmaceutical industry shifts toward green chemistry principles, this compound’s potential for low-waste synthesis positions it as a candidate for eco-friendly manufacturing. Discussions on platforms like PubMed and ResearchGate frequently cite its compliance with REACH guidelines, a detail highly searched by compliance officers and sustainability advocates.

In summary, 3-amino-1-methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 2174002-06-1) represents a nexus of innovation across multiple disciplines. Its applications span from precision medicine to computational chemistry, reflecting broader trends in science and technology. For researchers seeking high-purity building blocks or insights into ring-strained pharmacophores, this compound offers both practical utility and theoretical intrigue.